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Compound of Interest

Compound Name: Calcium nonanoate

Cat. No.: B13772541

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
research-grade calcium nonanoate. The information is compiled to assist researchers and
professionals in understanding the fundamental characteristics of this compound for application
in scientific research and development.

Calcium nonanoate, also known as calcium pelargonate, is the calcium salt of nonanoic acid.
[1][2] As a metallic soap, its physicochemical properties are determined by the nature of the
calcium ion and the nine-carbon straight-chain nonanoate group.[3] It belongs to the broader
class of metal carboxylates, which have diverse applications.

General and Chemical Properties

The fundamental chemical identifiers and properties of calcium nonanoate are summarized
below.
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Property Value Source

Calcium pelargonate, Calcium

Synonyms dinonanoate, Nonanoic acid, [1112]
calcium salt

CAS Number 29813-38-5 [2]4]

Molecular Formula C1sH34CaOa [1]

Molecular Weight 354.54 g/mol [1][5]

Appearance Off-white solid [6]

Thermophysical Properties

The thermal behavior of calcium nonanoate is a critical parameter for its handling and
application. It is important to note that, like many metallic soaps of saturated carboxylic acids, it
may undergo decomposition upon heating rather than exhibiting a sharp melting point.[3][7]
There is a notable discrepancy in the reported melting point values in the available literature,
which may be attributable to differences in purity or crystalline form.

Property Value Source
Melting Point 216 °C [1]
74 -77°C [6]
. ) Not Available (Likely
Boiling Point
decomposes)
. Metallic soaps may carbonize
Decomposition

on heating without melting.

Solubility Profile

The solubility of metallic soaps is largely dictated by the long hydrocarbon chains of the fatty
acid component.
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Solvent Solubility Source

Water Generally insoluble. [31[8]

) Generally soluble, particularly
Organic Solvents _ _ [31[8]
in non-polar organic solvents.

Soluble in most organic
Parent Acid (Nonanoic Acid) solvents such as ethanol,
. _ [O1[10][11]
Solubility ether, and chloroform; poorly

soluble in water (0.3 g/L).

Experimental Protocols for Characterization

The determination of the physical properties of research-grade calcium nonanoate involves
several standard analytical techniques.

4.1 Synthesis via Metathesis (Double Decomposition) A common method for preparing metallic
soaps is through a precipitation reaction in an aqueous or alcoholic solution.[12]

o Preparation of Sodium Nonanoate: Nonanoic acid is dissolved in hot ethanol and treated
with a stoichiometric amount of sodium hydroxide solution to form sodium nonanoate.

» Precipitation: A solution of a soluble calcium salt, such as calcium chloride (CaCl2), is slowly
added to the sodium nonanoate solution with continuous stirring.

« |solation: The precipitated calcium nonanoate is then isolated by filtration.

 Purification: The product is washed with hot water to remove any soluble impurities and then
dried thoroughly.

4.2 Thermal Analysis via Differential Scanning Calorimetry (DSC) DSC is employed to
determine the thermal properties, such as melting point and decomposition temperature.[7][13]

o Sample Preparation: A small, precisely weighed sample of calcium nonanoate is placed in
an aluminum pan.
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» Analysis: The sample pan and an empty reference pan are heated at a controlled rate in an
inert atmosphere (e.g., nitrogen).

o Data Acquisition: The difference in heat flow required to raise the temperature of the sample
and the reference is measured as a function of temperature. Endothermic events, like
melting, and exothermic events, like decomposition, are recorded.

4.3 Structural Analysis via X-Ray Diffraction (XRD) XRD is used to analyze the crystalline
structure of the solid material.[13][14]

o Sample Preparation: A fine powder of the calcium nonanoate is packed into a sample
holder.

o Data Collection: The sample is irradiated with a monochromatic X-ray beam at various
angles (20).

o Analysis: The diffraction pattern of scattered X-rays is collected. The positions and intensities
of the diffraction peaks are unique to the crystalline structure of the compound, allowing for
phase identification and analysis of lattice parameters.

Visualizations

5.1 Logical Classification of Calcium Nonanoate The following diagram illustrates the
classification of calcium nonanoate within the hierarchy of chemical compounds.
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Caption: Hierarchical classification of Calcium Nonanoate.

5.2 Experimental Workflow for Synthesis and Characterization This diagram outlines the typical
laboratory workflow for the synthesis and subsequent physical characterization of calcium
nonanoate.
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Caption: Synthesis and characterization workflow for Calcium Nonanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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